Cas no 138624-11-0 (Alendronic acid monohydrate)
Alendronic acid monohydrate structure
Product Name:Alendronic acid monohydrate
CAS No:138624-11-0
MF:C4H15NO8P2
MW:267.111323595047
CID:2846246
PubChem ID:15585620
Update Time:2025-04-21
Alendronic acid monohydrate Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (4-amino-1-hydroxybutylidene)bis-, monohydrate
- DTXCID3083225
- Alendronic acid monohydrate
- Phosphonic acid, p,p'-(4-amino-1-hydroxybutylidene)bis-, hydrate (1:1)
- Q27266693
- UNII-78TJA4E8I9
- 78TJA4E8I9
- DTXSID00160734
- AQAZLLYAEFBJMU-UHFFFAOYSA-N
- 138624-11-0
- SCHEMBL167772
-
- Inchi: 1S/C4H13NO7P2.H2O/c5-3-1-2-4(6,13(7,8)9)14(10,11)12;/h6H,1-3,5H2,(H2,7,8,9)(H2,10,11,12);1H2
- InChI Key: AQAZLLYAEFBJMU-UHFFFAOYSA-N
- SMILES: P(C(CCCN)(O)P(=O)(O)O)(=O)(O)O.O
Computed Properties
- Exact Mass: 267.02729043Da
- Monoisotopic Mass: 267.02729043Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 162Ų
Alendronic acid monohydrate Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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